CID 16689291
Overview
Description
Compound “CID 16689291” is a chemical entity registered in the PubChem database. This compound is known for its unique chemical structure and properties, making it a subject of interest in various scientific research fields.
Chemical Reactions Analysis
Compound “CID 16689291” undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using reagents like halogens or nucleophiles.
Common reagents and conditions used in these reactions include specific solvents, temperature control, and catalysts to facilitate the reaction. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
Compound “CID 16689291” has a wide range of scientific research applications, including:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: It is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is conducted to explore its potential therapeutic effects and applications in drug development.
Industry: It is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of compound “CID 16689291” involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound.
Comparison with Similar Compounds
Compound “CID 16689291” can be compared with other similar compounds to highlight its uniqueness Similar compounds may include those with similar chemical structures or properties
Some similar compounds include:
- Compound A
- Compound B
- Compound C
Each of these compounds has its own unique properties and applications, making them valuable for different research and industrial purposes.
Properties
Molecular Formula |
C10H23GeO |
|---|---|
Molecular Weight |
231.92 g/mol |
InChI |
InChI=1S/C10H23GeO/c1-4-7-9-11(12-6-3)10-8-5-2/h4-10H2,1-3H3 |
InChI Key |
YGSAXPWBMLUUGB-UHFFFAOYSA-N |
Canonical SMILES |
CCCC[Ge](CCCC)OCC |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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